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Executive Summary

Sodium Oxacillin Monohydrate (CAS 7240-38-2) is the sodium salt form of oxacillin, a
penicillinase-resistant beta-lactam antibiotic.[1][2][3][4] While it exhibits free solubility in water
due to its ionic nature, its stability in aqueous environments is the critical limiting factor for
experimental reproducibility.[1] The beta-lactam ring is highly susceptible to hydrolytic
cleavage, a process catalyzed by heat, extreme pH, and prolonged storage.[1][2][3]

This guide provides a validated protocol for preparing high-integrity stock solutions in water (for
biological assays) and methanol (for analytical standards), emphasizing the "Just-in-Time"
preparation philosophy to mitigate degradation.[1][2][3]

Physicochemical Profile

Understanding the solute's fundamental properties is essential for troubleshooting dissolution
issues.[1][2]
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Property

Data

Relevance

Molecular Formula

C19H18N3NaOsS[1][2][3][4][5]
[6][7] - H20

The monohydrate form
includes water in the crystal
lattice; correct MW must be

used for molarity calculations.

[1]

Molecular Weight

441.43 g/mol

Use this value for molar
calculations, not the anhydrous
weight (423.43 g/mol ).[1][2]

Solubility (Water)

~50-100 mg/mL

Classified as "Freely Soluble."
[1][2] Suitable for high-

concentration stocks.[1][2][3]

Solubility (Methanol)

Soluble*

Suitable for analytical standard
preparation; less prone to
immediate hydrolysis than
water.[1][2]

Hygroscopicity

High

Material absorbs atmospheric
moisture; weigh quickly in
controlled humidity.[1][2]

pKa

~2.8 (Carboxyl group)

Solutions are acidic; buffering
may be required for pH-

sensitive biological assays.[1]

[2](3]

*Note: "Soluble" in pharmacopeial terms typically implies 33—100 mg/mL, though practical

analytical stocks are often prepared at 1-10 mg/mL.[1][3]

Critical Stability & Handling

The Beta-Lactam Instability: The primary degradation pathway is the hydrolysis of the beta-

lactam ring, rendering the antibiotic inactive.[1][2][3]

e Aqueous Stability: Solutions at room temperature (
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) degrade significantly within 24 hours.[1][2][3][8] At

, Stability is extended to ~7 days, but fresh preparation is strictly recommended for
MIC/potency assays.[1][2][3]

» Storage: Store the lyophilized powder at

with desiccant.

Workflow Visualization: Stability-Driven Preparation

The following diagram illustrates the decision logic for solvent selection and storage based on

experimental needs.
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Determine Application
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(MIC, Cell Culture) (HPLC, UV)

STOIVEIE SR EAEHDT ) (25 Solvent: Methanol (HPLC Grade)

(pH 6.0 - 7.0)

Prepare High Conc. Stock Prepare Std. Stock
(50 mg/mL) (2 mg/mL)

Syringe Filter (0.22 um)
PES or PVDF

Preferred

Immediate Use Aliguot & Freeze
(< 4 Hours) (-80°C)

Click to download full resolution via product page

Figure 1: Decision matrix for Sodium Oxacillin preparation.[1][2][3] Note the emphasis on
immediate use for biological assays to prevent hydrolysis-induced potency loss.

Protocol A: Aqueous Solubility (Water/PBS)

Purpose: Preparation of stock solutions for biological assays (e.g., MIC determination).[1][2][3]
Target Concentration: 50 mg/mL (Saturation limit is >100 mg/mL, but 50 mg/mL is practical and
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viscous-free).

Materials

e Sodium Oxacillin Monohydrate powder.[1][2][3][6]

e Solvent: Sterile Deionized Water (dH20) or Phosphate Buffered Saline (PBS, pH 7.2).[1][2]
[3]

e 0.22 um Syringe Filter (PES membrane recommended for low protein binding).[1][2][3]

» Sterile 15 mL conical tubes (Amber/Foil-wrapped to protect from light).

Step-by-Step Procedure

o Equilibration: Allow the vial of lyophilized powder to reach room temperature before opening
to prevent water condensation (which accelerates degradation).

o Weighing: Accurately weigh 500 mg of Sodium Oxacillin Monohydrate.

o Correction: No mass correction is needed for the sodium salt if the target is simply "50
mg/mL of the salt."[1][3] If the target is "50 mg/mL of free oxacillin,” multiply the mass by
the ratio of MWs (441.43 / 401.43 = 1.1).[1][2] For standard stocks, weighing the salt
directly is standard practice.[1][2]

o Dissolution: Transfer powder to a sterile tube. Add 8.0 mL of sterile water/PBS.
o Note: Do not add the full 10 mL yet.[1][2][3] The powder occupies volume.[1][2][3]

» Agitation: Vortex gently or invert until fully dissolved. The solution should be clear and
colorless to pale yellow.[1][2]

o Troubleshooting: If dissolution is slow, sonicate for maximum 30 seconds.[1][2] Avoid heat.
e Volume Adjustment: Add solvent to bring the total volume to 10.0 mL.

o Sterilization: Filter the solution through a 0.22 um PES syringe filter into a sterile vessel.
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e Usage: Keep on ice. Use within 4—6 hours. Discard unused aqueous portions or freeze
immediately at -80°C (single freeze-thaw cycle only).

Protocol B: Organic Solubility (Methanol)

Purpose: Preparation of analytical standards (HPLC/UV) or stock solutions where water-
induced hydrolysis must be minimized during storage.[1][2][3] Target Concentration: 1 mg/mL
to 10 mg/mL.

Materials
e Sodium Oxacillin Monohydrate powder.[1][2][3][6]

e Solvent: Methanol (HPLC Grade or LC-MS Grade).

o Volumetric flasks (Class A).[1][2][3]

Step-by-Step Procedure

e Weighing: Weigh 10.0 mg of Sodium Oxacillin Monohydrate into a 10 mL volumetric flask.

Dissolution: Add approximately 5 mL of Methanol.

Agitation: Swirl or sonicate for 1 minute. Sodium oxacillin is soluble in methanol, but
dissolution kinetics may be slower than in water.[1][2] Ensure no crystals remain.[1][2][3]

Volume Adjustment: Dilute to volume with Methanol.

Storage: Transfer to an amber glass vial with a PTFE-lined cap. Store at -20°C.

o Stability:[1][3][7][9][10] Methanolic solutions are more stable than aqueous solutions but
should still be re-verified by HPLC if stored for >1 month.[1][2][3]

Quality Control & Validation

To ensure the integrity of the prepared stock, a simple UV or HPLC check is recommended.[1]

Rapid UV Verification
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e Dilution: Dilute the stock 1:1000 in water.
e Lambda Max: Oxacillin exhibits absorption peaks at 225 nm and 249 nm.[1][2][3]

 Criteria: A significant shift in peaks or loss of absorbance intensity indicates degradation
(opening of the beta-lactam ring).[1][2][3]

HPLC Purity Check (Adapted from USP)

e Column: C18 (4.6 mm x 250 mm, 5 um).[1][2][3]

Mobile Phase: Phosphate Buffer (pH 6.0) : Acetonitrile (75:25).[1][2][3]

Flow Rate: 1.0 mL/min.[1][2][3]

Detection: 225 nm.[1][2][3][11]

Acceptance: Single major peak.[1][2][3] The presence of extra peaks often indicates
penicilloic acid derivatives (hydrolysis products).[1][2]

References

o United States Pharmacopeia (USP).Oxacillin Sodium Monograph. USP-NF.[1][2][3]
(Authoritative standard for identification and assay methods). [1][2][3]

e PubChem.Oxacillin Sodium (Compound CID 23694213).[1][2][3] National Library of
Medicine.[1][2][3] (Physicochemical data and molecular weight verification). [1][2][3]

e Sigma-Aldrich.Oxacillin Sodium Salt Monohydrate Product Information. (Solubility data: 50
mg/mL in water).[1][2][3]

 MedChemExpress.Oxacillin Sodium Monohydrate Solubility & Stability Data. (Stability in
solvents and storage recommendations).

e Cayman Chemical.Oxacillin (Sodium Salt) Product Insert. (Solubility in PBS and organic
solvents).[1][2][3][7][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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